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An In-depth Technical Guide to Cy5 Acid (mono SO3) Dye

Introduction
Cyanine 5 (Cy5) is a synthetic fluorescent dye belonging to the cyanine family, renowned for its

applications in the far-red region of the visible spectrum.[1][2] The "acid" form of Cy5 refers to

the molecule containing a non-activated carboxylic acid group.[3][4] This guide focuses on the

mono-sulfonated (mono SO3) variant of Cy5 acid. The inclusion of a single sulfonate group (-

SO₃⁻) is a critical modification that significantly enhances the dye's water solubility.[1][4] This

property is highly advantageous for biological applications, as it allows for labeling reactions in

aqueous buffers, minimizing the need for organic co-solvents that could potentially denature

sensitive biomolecules like proteins.[1][4]

Cy5 conjugates are characterized by their intense brightness, high photostability, and pH

insensitivity over a broad range (pH 3-10).[5][6][7] Its emission in the far-red spectrum (around

660-670 nm) is particularly valuable as it falls within a window where autofluorescence from

biological specimens is minimal, leading to a higher signal-to-noise ratio in imaging

experiments.[1][5] These characteristics make Cy5 acid (mono SO3) a versatile tool for

researchers in molecular biology, diagnostics, and drug development for labeling proteins,

peptides, and nucleic acids.[1][2][8]

Core Characteristics: Photophysical and Chemical
Properties
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The performance of a fluorophore is defined by its specific photophysical and chemical

characteristics. The mono SO3 variant of Cy5 acid exhibits properties that make it a staple in

fluorescence-based assays.

Quantitative Data Summary
The key quantitative parameters for Cy5 acid and its sulfonated variants are summarized

below. Values can vary slightly based on the solvent, pH, and conjugation state.

Property Value Source(s)

Excitation Maximum (λex) ~646 - 651 nm [3][7]

Emission Maximum (λem) ~662 - 670 nm [1][3][7][8]

Molar Extinction Coefficient ~250,000 cm-1M-1 [3]

Fluorescence Quantum Yield

(Φ)
~0.20 [3]

Molecular Weight (MW) 519.1 g/mol (non-sulfonated) [3]

Recommended pH Range 3 - 10 [6][7]

Solubility DMSO, DMF [3][6]

Note: The addition of a sulfonate group increases the molecular weight and significantly

improves aqueous solubility.

Key Applications
The favorable spectral properties and water solubility of mono-sulfonated Cy5 make it suitable

for a wide array of applications.

Biomolecular Labeling: It is widely used for covalently labeling proteins, antibodies, peptides,

and nucleic acids to enable fluorescent detection.[1][8][9]

Fluorescence Microscopy: Its intense fluorescence and low background signal are ideal for

visualizing cellular structures and tracking labeled molecules in techniques like confocal and

super-resolution microscopy.[1]
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In Vivo Imaging: Emission in the near-infrared (NIR) spectrum allows for greater tissue

penetration, making it a powerful probe for non-invasive in vivo imaging of small animals to

track drug delivery or monitor disease progression.[1][2]

Flow Cytometry: Cy5 is compatible with the red laser lines (e.g., 633 nm or 647 nm) common

in flow cytometers, enabling the detection and quantification of labeled cells.[1]

Diagnostic Assays: It serves as a robust reporter in various sensitive diagnostic assays,

including microarrays and immunoassays.[1][8]

Experimental Protocols
The following section details a standard protocol for the covalent labeling of proteins with Cy5.

The most common method involves a pre-activated N-hydroxysuccinimide (NHS) ester of the

dye, which readily reacts with primary amines on the protein.

Protocol: Protein Labeling with Cy5 Mono-Reactive NHS
Ester
This protocol is optimized for labeling 1 mg of an IgG antibody but can be adapted for other

proteins.

Materials Required:

Protein solution (2-10 mg/mL in amine-free buffer)

Cy5 mono-reactive NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Conjugation Buffer: 100 mM sodium bicarbonate or sodium carbonate, pH 8.5-9.3.[10]

Amine-free buffers like PBS or HEPES are also suitable.[11][12]

Purification Column: Gel filtration column (e.g., Sephadex G-25) equilibrated with a suitable

buffer (e.g., PBS).[10][12]

Procedure:
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Protein Preparation:

Ensure the protein is in an amine-free buffer (e.g., PBS, MES, HEPES).[11] Buffers

containing Tris or glycine will compete with the protein for the dye and must be removed,

for example, by dialysis or buffer exchange.[10][12]

Adjust the protein concentration to 2-10 mg/mL.

Dye Preparation:

Warm the vial of Cy5 NHS ester to room temperature before opening to prevent moisture

condensation.

Prepare a stock solution of the dye by dissolving it in anhydrous DMF or DMSO to a

concentration of 10 mg/mL.[11] This solution should be prepared fresh immediately before

use.[12]

Conjugation Reaction:

Adjust the pH of the protein solution to 8.5-9.3 by adding the required volume of

Conjugation Buffer.

Add the calculated amount of Cy5 stock solution to the protein solution while gently

vortexing. The optimal molar ratio of dye-to-protein depends on the specific protein and

application but a starting point is often a 10- to 20-fold molar excess of dye.

Incubate the reaction for 1 hour at room temperature, protected from light.[10] Mix gently

every 10-15 minutes.[10]

Purification of the Conjugate:

Separate the Cy5-labeled protein from the unreacted free dye using a pre-equilibrated gel

filtration column (e.g., Sephadex G-25).[10]

Load the reaction mixture onto the column and elute with PBS or another suitable storage

buffer.
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The first colored band to elute is the labeled protein, while the second, slower-moving

band is the free dye.[10] Collect the fractions corresponding to the first band.

Characterization and Storage:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for protein) and ~650 nm (for Cy5).

Store the purified conjugate under the same conditions as the unlabeled protein, typically

at 4°C for short-term or in aliquots at -20°C for long-term storage, always protected from

light.[11]

Visualizations: Workflows and Principles
Diagrams created with Graphviz to illustrate key concepts and workflows related to Cy5 dye.
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Caption: Workflow for covalent labeling of proteins with Cy5 NHS ester.
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Caption: Jablonski diagram illustrating the principle of fluorescence.

Caption: Decision logic for selecting between sulfonated and non-sulfonated Cy5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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